N-(7-butyryl-2,3-dihydro-1,4-benzodioxin-6-yl)-2-thiophenecarboxamide

• IUPAC Name: N-(7-butanoyl-2,3-dihydro-1,4-benzodioxin-6-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C17H17NO4S/c1-2-4-13(19)11-9-14-15(22-7-6-21-14)10-12(11)18-17(20)16-5-3-8-23-16/h3,5,8-10H,2,4,6-7H2,1H3,(H,18,20)
• InChI Key: AQKFETWKDOTHNP-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)C1=CC2=C(C=C1NC(=O)C3=CC=CS3)OCCO2
• Molecular Formula: C17H17NO4S
• Molecular Weight: 331.4 g/mol

Description

N-(7-butyryl-2,3-dihydro-1,4-benzodioxin-6-yl)-2-thiophenecarboxamide is a useful research compound. Its molecular formula is C17H17NO4S and its molecular weight is 331.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 331.08782920 g/mol and the complexity rating of the compound is 444. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antipsychotic Agents

Research has identified heterocyclic carboxamides as potential antipsychotic agents, evaluated for their binding to dopamine D2, serotonin 5-HT2, and serotonin 5-HT1a receptors. Among these, derivatives showed potent in vivo activities comparable to known antipsychotics, with minimal side effects predictive of extrapyramidal symptoms. This suggests their potential as backup compounds for antipsychotic drug development (Norman et al., 1996).

Fluorescent Probes for Chemical Detection

A novel fluorescent probe has been designed for the discrimination of thiophenols over aliphatic thiols, which is crucial in chemical, biological, and environmental sciences. The probe displayed high selectivity and sensitivity, demonstrating its application prospect for thiophenols sensing in environmental and biological contexts (Wang et al., 2012).

Anticancer Agents

In the realm of cancer research, a variety of compounds including thiophenecarboxamide derivatives have been synthesized and evaluated for their anticancer activity. Microwave-assisted synthesis of these compounds has shown promising anticancer activity against a panel of human cancer cell lines, highlighting their potential in anticancer drug development (Tiwari et al., 2017).